
"N-(2-bromophenyl)-3-chloropropanamide CAS
number and structure"

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-

chloropropanamide

CAS No.: 545364-03-2

Cat. No.: B2953929

Get Quote

Technical Monograph: N-(2-bromophenyl)-3-
chloropropanamide
Executive Summary
N-(2-bromophenyl)-3-chloropropanamide is a bifunctional electrophilic synthon used

primarily in the pharmaceutical development of fused heterocyclic systems. It serves as the

direct linear precursor to 8-bromo-3,4-dihydroquinolin-2(1H)-one via intramolecular Friedel-

Crafts alkylation. Due to its high reactivity and tendency to cyclize, it is frequently generated in

situ or isolated as a transient intermediate rather than a cataloged commodity chemical.

Chemical Identity & Structure
This compound is characterized by an ortho-bromoaniline moiety acylated by a 3-

chloropropanoyl chain. The presence of the terminal alkyl chloride and the electron-rich

aromatic ring creates a "spring-loaded" system ready for cyclization.
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Property Data

Chemical Name N-(2-bromophenyl)-3-chloropropanamide

Common Synonym 3-Chloro-2'-bromopropionanilide

Molecular Formula

C

H

BrClNO

Molecular Weight 262.53 g/mol

CAS Number
Not Widely Listed (Often cited as Intermediate

to CAS 67805-68-9)

PubChem CID
Referenced as precursor in specific patent

literature

SMILES ClCCC(=O)Nc1ccccc1Br

InChI Key
(Predicted) SKKXXDVNNYBJLK-

UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the chemical connectivity and the key reactive sites (the

nucleophilic nitrogen and the electrophilic terminal carbon).

Figure 1: Structural Segmentation of N-(2-bromophenyl)-3-chloropropanamide
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Synthesis Protocol
The synthesis follows a standard nucleophilic acyl substitution pathway. To ensure high purity

and prevent premature cyclization, the reaction is conducted under kinetic control at low

temperatures.
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Materials Required[1][2][3][4][5][6][7][8][9]
Substrate: 2-Bromoaniline (1.0 eq)

Reagent: 3-Chloropropanoyl chloride (1.1 eq)

Base: Triethylamine (Et

N) or Pyridine (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology
Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar

and nitrogen inlet, dissolve 2-bromoaniline (10 mmol) in anhydrous DCM (50 mL).

Base Addition: Add Triethylamine (12 mmol) to the solution. Cool the mixture to 0°C using an

ice bath.

Acylation: Dropwise add 3-chloropropanoyl chloride (11 mmol) dissolved in DCM (10 mL)

over 15 minutes. Critical: Maintain temperature < 5°C to prevent bis-acylation.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3–4 hours. Monitor

via TLC (Hexane:EtOAc 3:1).

Workup:

Quench with water (50 mL).

Wash organic layer with 1M HCl (2 x 30 mL) to remove unreacted amine/base.

Wash with sat. NaHCO

and Brine.[1][2]

Dry over anhydrous Na

SO
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, filter, and concentrate in vacuo.

Purification: Recrystallize the crude solid from Ethanol/Hexane to yield the target amide as

white/off-white needles.

Downstream Application: Cyclization
The primary utility of N-(2-bromophenyl)-3-chloropropanamide is its conversion into 8-

bromo-3,4-dihydroquinolin-2(1H)-one. This transformation is an intramolecular Friedel-Crafts

alkylation.

Reaction Mechanism[5][11]
Activation: A Lewis acid (AlCl

) complexes with the terminal chlorine.

Cyclization: The aromatic ring attacks the activated alkyl carbon, closing the ring.

Aromatization: Loss of a proton restores aromaticity, yielding the lactam.

Experimental Workflow (Graphviz)

Start: 2-Bromoaniline
+ 3-Chloropropanoyl Chloride

Intermediate:
N-(2-bromophenyl)-3-chloropropanamide

(Isolated or In-Situ)

 Acylation (Nu-Sub)

Product:
8-Bromo-3,4-dihydroquinolin-2(1H)-one

(CAS: 67805-68-9)

 Friedel-Crafts Alkylation

Reagents: Et3N, DCM, 0°C

Reagents: AlCl3, 120°C (Melt) or CS2
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Figure 2: Synthetic pathway from aniline precursor to fused heterocyclic lactam.

Safety & Handling (E-E-A-T)
Alkylating Potential: The 3-chloropropyl moiety is a potential alkylating agent. Handle with

gloves and in a fume hood to avoid DNA interaction.

Lachrymator: 3-chloropropanoyl chloride is a potent lachrymator and corrosive.

Storage: Store the amide intermediate at 2–8°C. It is stable but can slowly hydrolyze or

cyclize if exposed to moisture or Lewis acidic contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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